N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine

• Molecular Formula: C11H9F2N3
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 3-N-(3,5-difluorophenyl)pyridine-2,3-diamine
• InChI: InChI=1S/C11H9F2N3/c12-7-4-8(13)6-9(5-7)16-10-2-1-3-15-11(10)14/h1-6,16H,(H2,14,15)
• InChI Key: LZPVEPHBJXVWEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)NC2=CC(=CC(=C2)F)F

Description

N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine is a useful research compound. Its molecular formula is C11H9F2N3 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (3,5-difluorophenyl)-(2-nitro-pyridin-3-yl)-amine (900 mg, 3.58 mmol) in EtOH (10.7 mL) was added stannous chloride dihydrate (3.23 g, 14.33 mmol) and 35% HCl (0.5 mL). The reaction mixture was stirred at 75° C. for 2 h, when it was basified using aqueous ammonia and extracted with EtOAc. The organic layer was dried over sodium sulfate and concentrated in vacuo to provide N3-(3,5-Difluorophenyl)-pyridine-2,3-diamine: 1H NMR (400 MHz, DMSO-d6) δ 5.703 (br s, 2H), 6.227-6.289 (m, 2H), 6.383-6.442 (m, 1H), 6.564-6.595 (m, 1H), 7.333 (dd, J=1.6 Hz, J=1.6 Hz, 1H), 7.784-7.791 (m, 2H); LC-MS (ESI) m/z 222.0 [M+H]+.